7-(5-bromothiophen-2-yl)sulfonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine

• IUPAC Name: 7-(5-bromothiophen-2-yl)sulfonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine
• InChI: InChI=1S/C9H9BrN4O2S2/c10-7-1-2-9(17-7)18(15,16)14-4-3-13-6-11-12-8(13)5-14/h1-2,6H,3-5H2
• InChI Key: RHKGLHVPNHIFBO-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C=NN=C2CN1S(=O)(=O)C3=CC=C(S3)Br
• Molecular Formula: C9H9BrN4O2S2
• Molecular Weight: 349.2 g/mol

Description

7-(5-bromothiophen-2-yl)sulfonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 7-(5-bromothiophen-2-yl)sulfonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes, such as DNA gyrase and topoisomerase IV, which are essential for bacterial and fungal growth.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits antibacterial and antifungal activity. It has also been found to inhibit the activity of certain enzymes, which could have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-(5-bromothiophen-2-yl)sulfonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine in lab experiments is its potential as a new antimicrobial agent. Additionally, its ability to inhibit certain enzymes makes it a promising candidate for the development of new drugs. However, one limitation of this compound is that its mechanism of action is not fully understood, which could hinder its development as a therapeutic agent.

Future Directions

There are several potential future directions for the study of 7-(5-bromothiophen-2-yl)sulfonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine. One possible direction is to further investigate its mechanism of action and potential as a therapeutic agent. Additionally, research could focus on developing new derivatives of this compound with improved activity and selectivity. Finally, studies could be conducted to explore its potential applications in other fields, such as agriculture and environmental science.
In conclusion, this compound is a promising compound with potential applications in various fields of research. Its antibacterial and antifungal activity, as well as its ability to inhibit certain enzymes, make it a promising candidate for the development of new drugs. However, further research is needed to fully understand its mechanism of action and potential as a therapeutic agent.

Synthesis Methods

The synthesis of 7-(5-bromothiophen-2-yl)sulfonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine involves the reaction of 5-bromothiophene-2-sulfonyl chloride with 6-amino-3-methyl-4H-[1,2,4]triazolo[4,3-a]pyrazine in the presence of a base. The resulting compound is then purified using column chromatography.

Scientific Research Applications

7-(5-bromothiophen-2-yl)sulfonyl-6,8-dihydro-5H-[1,2,4]triazolo[4,3-a]pyrazine has been studied for its potential applications in various fields of research. It has been found to exhibit antibacterial and antifungal activity, making it a promising candidate for the development of new antimicrobial agents. Additionally, this compound has shown potential as an inhibitor of certain enzymes, which could lead to the development of new drugs for the treatment of various diseases.